Cas no 675122-48-2 (Benzenamine, 3-ethyl-5-(1-methyl-1H-tetrazol-5-yl)- (9CI))

• Product Name: Benzenamine, 3-ethyl-5-(1-methyl-1H-tetrazol-5-yl)- (9CI)
• CAS No: 675122-48-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 1022682
• PubChem ID: 22252694
• Update Time: 2025-04-20

Benzenamine, 3-ethyl-5-(1-methyl-1H-tetrazol-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethyl-5-(1-methyl-1H-tetrazol-5-yl)- (9CI)
• 3-Ethyl-5-(1-methyl-1H-tetrazole-5-yl)aniline
• 3-ethyl-5-(1-methyltetrazol-5-yl)aniline
• 3-Ethyl-5-(1-methyl-1H-tetrazol-5-yl)aniline
• 675122-48-2
• JWAXIFGZNRZNRN-UHFFFAOYSA-N
• DTXSID00623915
• 3-ethyl-5-(1-methyl-1H-tetraazol-5-yl)aniline
• SCHEMBL5345851
• DB-339354

• Inchi： 1S/C10H13N5/c1-3-7-4-8(6-9(11)5-7)10-12-13-14-15(10)2/h4-6H,3,11H2,1-2H3
• InChI Key： JWAXIFGZNRZNRN-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC(=CC(CC)=C2)N)=NN=N1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų